![molecular formula C21H25N3O4S2 B2666012 N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 2097884-15-4](/img/structure/B2666012.png)
N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
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Description
N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C21H25N3O4S2 and its molecular weight is 447.57. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
The compound's relevance in synthetic chemistry is highlighted by research on similar sulfonamide derivatives, indicating its potential utility in the development of novel organic structural units. For instance, sulfonamide/alcohol-tethered alkylidenecyclopropanes have undergone rhodium-catalyzed, substrate-controlled selective C-C bond activation, leading to the production of benzo[c]azepine/oxepines, dihydronaphthalen-1-amines, and conjugated dienes, which are pivotal in constructing various useful compounds through epoxidation and aromatization processes (Kai Chen et al., 2016).
Biological Screening and Antimicrobial Activity
Sulfonamides, including compounds with similar structures, have been extensively studied for their antimicrobial and antiproliferative properties. Derivatives of N-ethyl-N-methylbenzenesulfonamide have shown significant cytotoxic activity against various human cell lines, highlighting their potential in cancer research and treatment. Molecular docking studies further elucidate their mode of action as inhibitors against specific enzymes, offering insights into their antimicrobial efficacy (Shimaa M. Abd El-Gilil, 2019).
Molecular Docking and Enzyme Inhibition
The compound's structural complexity suggests its applicability in molecular docking studies aimed at identifying inhibitors for specific enzymes. This application is vital in drug discovery, where understanding the interaction between potential therapeutic compounds and target enzymes can lead to the development of treatments for various diseases. Similar sulfonamide derivatives have been synthesized and assessed for selective retinoid X receptor (RXR) agonism, indicating the potential of such compounds in therapeutic applications (Michael C. Heck et al., 2016).
Properties
IUPAC Name |
N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4S2/c25-29(26,19-12-9-16-5-1-2-6-17(16)15-19)22-13-14-23-20-7-3-4-8-21(20)24(18-10-11-18)30(23,27)28/h3-4,7-9,12,15,18,22H,1-2,5-6,10-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDKQGUFZHJPLML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCN3C4=CC=CC=C4N(S3(=O)=O)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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